N-(4-fluorophenyl)-1-[(6-methyl-4-quinolinyl)carbonyl]-3-piperidinamine

• IUPAC Name: [3-(4-fluoroanilino)piperidin-1-yl]-(6-methylquinolin-4-yl)methanone
• InChI: InChI=1S/C22H22FN3O/c1-15-4-9-21-20(13-15)19(10-11-24-21)22(27)26-12-2-3-18(14-26)25-17-7-5-16(23)6-8-17/h4-11,13,18,25H,2-3,12,14H2,1H3
• InChI Key: QXFBVIAWMIJUAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=CN=C2C=C1)C(=O)N3CCCC(C3)NC4=CC=C(C=C4)F
• Molecular Formula: C22H22FN3O
• Molecular Weight: 363.4 g/mol

Description

N-(4-fluorophenyl)-1-[(6-methyl-4-quinolinyl)carbonyl]-3-piperidinamine, also known as MMQ, is a novel chemical compound that has garnered significant attention in the scientific community due to its potential applications in research. MMQ belongs to the class of compounds known as piperidines, which have been extensively studied for their diverse pharmacological activities.

Mechanism of Action

The exact mechanism of action of N-(4-fluorophenyl)-1-[(6-methyl-4-quinolinyl)carbonyl]-3-piperidinamine is not fully understood. However, it has been suggested that N-(4-fluorophenyl)-1-[(6-methyl-4-quinolinyl)carbonyl]-3-piperidinamine may exert its effects through the inhibition of enzymes involved in the regulation of neurotransmitters, such as acetylcholine and dopamine. N-(4-fluorophenyl)-1-[(6-methyl-4-quinolinyl)carbonyl]-3-piperidinamine has also been reported to exhibit antioxidant and anti-inflammatory properties, which may contribute to its therapeutic potential.
Biochemical and Physiological Effects:
Studies have shown that N-(4-fluorophenyl)-1-[(6-methyl-4-quinolinyl)carbonyl]-3-piperidinamine can modulate several biochemical and physiological processes. It has been reported to improve cognitive function in animal models of Alzheimer's disease and to reduce oxidative stress and inflammation in models of Parkinson's disease. N-(4-fluorophenyl)-1-[(6-methyl-4-quinolinyl)carbonyl]-3-piperidinamine has also been shown to have potential applications in the treatment of cancer, as it has been reported to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-1-[(6-methyl-4-quinolinyl)carbonyl]-3-piperidinamine has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it exhibits potent inhibitory effects against several enzymes. However, N-(4-fluorophenyl)-1-[(6-methyl-4-quinolinyl)carbonyl]-3-piperidinamine's potential toxicity and limited solubility in aqueous solutions may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on N-(4-fluorophenyl)-1-[(6-methyl-4-quinolinyl)carbonyl]-3-piperidinamine. One area of interest is the development of N-(4-fluorophenyl)-1-[(6-methyl-4-quinolinyl)carbonyl]-3-piperidinamine derivatives with improved solubility and bioavailability. Another potential direction is the investigation of N-(4-fluorophenyl)-1-[(6-methyl-4-quinolinyl)carbonyl]-3-piperidinamine's effects on other enzymes involved in the regulation of neurotransmitters. Additionally, studies on the potential applications of N-(4-fluorophenyl)-1-[(6-methyl-4-quinolinyl)carbonyl]-3-piperidinamine in the treatment of cancer and other diseases are warranted. Overall, N-(4-fluorophenyl)-1-[(6-methyl-4-quinolinyl)carbonyl]-3-piperidinamine shows significant promise as a novel chemical compound with potential applications in scientific research.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-1-[(6-methyl-4-quinolinyl)carbonyl]-3-piperidinamine involves the reaction of 6-methyl-4-quinolinecarboxylic acid with piperidine-3-carboxylic acid, followed by the addition of 4-fluoroaniline. The resulting product is then purified using column chromatography. This method has been reported to yield N-(4-fluorophenyl)-1-[(6-methyl-4-quinolinyl)carbonyl]-3-piperidinamine with high purity and yield.

Scientific Research Applications

N-(4-fluorophenyl)-1-[(6-methyl-4-quinolinyl)carbonyl]-3-piperidinamine has been shown to have a wide range of potential applications in scientific research. It has been reported to exhibit potent inhibitory effects against several enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. These enzymes play crucial roles in various physiological processes, and their dysregulation has been linked to several diseases, including Alzheimer's disease and Parkinson's disease.